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Compound of Interest

Compound Name:
3-Desfluoro,-4-Fluoro-Safinamide

Mesylate

CAS No.: 202825-43-2

Cat. No.: B12724859

Get Quote

Executive Summary
High-resolution LC-MS/MS analysis of Safinamide (SAF) reveals a dominant fragmentation

pathway driven by the cleavage of the benzylic amine bond, yielding a characteristic tropylium-

like cation at m/z 215. This signature ion serves as the diagnostic anchor for identifying

structural derivatives.

This guide compares Safinamide with three critical derivatives:

Safinamide Acid (Metabolite): Differentiated by a +1 Da shift in precursor mass and retention

of the m/z 215 core.

Impurity D (Amide Analog): Differentiated by a +14 Da shift and a unique acylium fragment

ion (m/z 229), indicating oxidation of the amine linker.

N-Nitroso Safinamide (Genotoxic Impurity): Differentiated by a +29 Da shift and a

characteristic neutral loss of NO (30 Da).
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Experimental Methodology
To ensure reproducibility, the following LC-MS/MS conditions are recommended for the

characterization of these compounds.

Instrumentation: Triple Quadrupole (QqQ) or Q-TOF MS coupled with UHPLC.

Ionization Source: Electrospray Ionization (ESI) in Positive Mode.[1][2][3]

Column: C18 Reverse Phase (e.g., CORTECS C18, 100 x 4.6 mm, 2.7 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water.[4]

B: Methanol or Acetonitrile.

Note: Acidic pH is critical for efficient protonation of the secondary amine.

Collision Energy (CE): Ramp 15–35 eV to observe both precursor stability and deep

fragmentation.

Fragmentation Mechanics & Comparative Analysis
3.1. Safinamide (Parent Compound)[2]

Structure: (S)-(+)-2-[4-(3-fluorobenzyloxy)benzylamino]propanamide

Precursor Ion [M+H]⁺: m/z 303.3

Primary Fragmentation Pathway: The protonated molecular ion undergoes inductive

cleavage at the C-N bond between the benzyl carbon and the amine nitrogen. This releases

the neutral alanine amide tail (88 Da) and generates the resonance-stabilized 4-(3-

fluorobenzyloxy)benzyl cation (m/z 215).

Secondary Fragmentation: Further fragmentation of the m/z 215 ion breaks the ether

linkage, yielding the 3-fluorobenzyl cation (m/z 109).

3.2. Derivative 1: Safinamide Acid (Major Metabolite)
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Modification: Hydrolysis of the terminal amide (-CONH₂) to a carboxylic acid (-COOH).

Precursor Ion [M+H]⁺: m/z 304.3 (+1 Da vs Parent).

Differentiation: Like the parent, the C-N bond is the weakest point. Cleavage yields the

identical m/z 215 base peak. The distinction lies solely in the precursor mass and the neutral

loss of 89 Da (alanine acid moiety) vs 88 Da.

3.3. Derivative 2: Impurity D (Amide Linker Analog)
Modification: Oxidation of the benzylic amine (-CH₂-NH-) to an amide (-CO-NH-).

Precursor Ion [M+H]⁺: m/z 317.3 (+14 Da vs Parent).

Differentiation: The amide bond strengthens the linker. Fragmentation does not yield the m/z

215 benzyl cation. Instead, it typically yields the 4-(3-fluorobenzyloxy)benzoyl cation at m/z

229. This +14 Da shift in the fragment ion is diagnostic for oxidation at the benzylic position.

3.4. Derivative 3: N-Nitroso Safinamide (Genotoxic Impurity)[4][5]
Modification: Nitrosylation of the secondary amine.

Precursor Ion [M+H]⁺: m/z 332.3 (+29 Da vs Parent).

Differentiation: N-Nitroso compounds exhibit a characteristic neutral loss of nitric oxide (NO,

30 Da), yielding a product ion at m/z 302 (a radical cation or protonated species depending

on mechanism). Subsequent fragmentation often regenerates the m/z 215 core.

Summary of Diagnostic Ions
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Compound
Precursor
(m/z)

Key Product
Ion 1 (m/z)

Key Product
Ion 2 (m/z)

Diagnostic
Neutral Loss

Safinamide 303.3
215.2 (Base

Peak)
109.1

88 Da (Alanine

amide)

Safinamide Acid 304.3
215.2 (Base

Peak)
109.1

89 Da (Alanine

acid)

Impurity D 317.3 229.2 (Acylium) 109.1
88 Da (Alanine

amide)

N-Nitroso

Safinamide
332.3

302.3 (Loss of

NO)
215.2

30 Da (Nitric

Oxide)

Visualizations
Figure 1: Safinamide Fragmentation Pathway
This diagram illustrates the cleavage mechanism forming the stable m/z 215 cation.
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Caption: Step-wise fragmentation of protonated Safinamide. The primary event is the loss of

the alanine amide tail to form the stable m/z 215 ion.

Figure 2: Derivative Identification Workflow
A logic tree for classifying Safinamide-related compounds based on MS/MS data.
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Caption: Decision tree for identifying Safinamide derivatives using characteristic fragment ions

and neutral losses.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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